Cas no 2138208-21-4 (3-Methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one)

3-Methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one is a nitro-substituted tetrahydronaphthalenone derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a nitro group at the 5-position and a methyl group at the 3-position of the partially hydrogenated naphthalene ring, offering reactivity for further functionalization. This compound may serve as a key intermediate in the synthesis of more complex molecules due to its stability and selective reactivity. Its nitro group enables participation in reduction or substitution reactions, while the ketone functionality provides a handle for additional transformations. The product is typically characterized by high purity and consistent performance in synthetic workflows.
3-Methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one structure
2138208-21-4 structure
Product Name:3-Methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one
CAS No:2138208-21-4
MF:C11H11NO3
MW:205.209943056107
CID:6522413
PubChem ID:22719036
Update Time:2025-06-08

3-Methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

    • 2138208-21-4
    • SCHEMBL4659367
    • 3-methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one
    • EN300-743397
    • 3-Methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one
    • Inchi: 1S/C11H11NO3/c1-7-5-9-8(11(13)6-7)3-2-4-10(9)12(14)15/h2-4,7H,5-6H2,1H3
    • InChI Key: SEATUOABEKUPQP-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=C(C=2CC(C)C1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 205.07389321g/mol
  • Monoisotopic Mass: 205.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 62.9Ų

3-Methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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